Cas no 56066-63-8 (2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-)

2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- is a specialized pyrimidine derivative with a substituted phenylmethyl group, offering potential utility in pharmaceutical and agrochemical research. Its structural features, including the dimethylamino and dimethoxy substituents, enhance its electronic properties and binding affinity, making it a candidate for targeted molecular interactions. The compound's pyrimidine core provides a versatile scaffold for further functionalization, while the appended aromatic group contributes to improved solubility and stability. These characteristics suggest applications in drug discovery, particularly as a building block for kinase inhibitors or antimicrobial agents. Its well-defined synthesis pathway ensures consistent purity, supporting reproducible experimental outcomes.
2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- structure
56066-63-8 structure
Product Name:2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-
CAS No:56066-63-8
MF:C15H21N5O2
MW:303.359542608261
CID:373284
PubChem ID:68755
Update Time:2025-08-04

2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-
    • 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]pyrimidine-2,4-diamine
    • ADITOPRIM
    • 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-2,4-diaminopyrimidine
    • 5-[4-(dimethylamino)-3,5-dimethoxybenzyl]pyrimidine-2,4-diamine
    • Aditoprimum [Latin]
    • 2,4-Diamino-5-(4-(dimethylamino)-3,5-dimethoxybenzyl)pyrimidine
    • 2,4-Pyrimidinediamine, 5-((4-(dimethylamino)-3,5-dimethoxyphenyl)methyl)-
    • Aditoprimum
    • 2Z81WDX2ZH
    • Q15633946
    • 5-25-13-00395 (Beilstein Handbook Reference)
    • 5-((4-(Dimethylamino)-3,5-dimethoxyphenyl)methyl)-2,4-pyrimidinediamine
    • 56066-63-8
    • Aditoprim [INN]
    • DTXSID90204616
    • SCHEMBL2109578
    • 5-[(4-DIMETHYLAMINO-3,5-DIMETHOXY-PHENYL)METHYL]PYRIMIDINE-2,4-DIAMINE
    • NS00124605
    • UNII-2Z81WDX2ZH
    • CHEMBL293299
    • CS-0255053
    • Aditoprima [Spanish]
    • Aditoprime
    • 5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
    • BRN 0697192
    • BCP19328
    • Aditoprima
    • BDBM50405954
    • DB-358732
    • Inchi: 1S/C15H21N5O2/c1-20(2)13-11(21-3)6-9(7-12(13)22-4)5-10-8-18-15(17)19-14(10)16/h6-8H,5H2,1-4H3,(H4,16,17,18,19)
    • InChI Key: QBQMXWZTRRWPGK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=C(C=1N(C)C)OC)CC1=CN=C(N)N=C1N

Computed Properties

  • Exact Mass: 303.17
  • Monoisotopic Mass: 303.17
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 99.5A^2

Experimental Properties

  • Density: 1.233
  • Boiling Point: 503.9°C at 760 mmHg
  • Flash Point: 258.5°C
  • Refractive Index: 1.633

2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG33905-5mg
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine
56066-63-8 99.37%
5mg
$355.00 2024-04-19
A2B Chem LLC
AG33905-10mg
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine
56066-63-8 99.37%
10mg
$555.00 2024-04-19
A2B Chem LLC
AG33905-25mg
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine
56066-63-8 99.37%
25mg
$1025.00 2024-04-19
A2B Chem LLC
AG33905-50mg
5-[(4-dimethylamino-3,5-dimethoxy-phenyl)methyl]pyrimidine-2,4-diamine
56066-63-8 99.37%
50mg
$1615.00 2024-04-19
Ambeed
A1363117-1mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
1mg
$53.0 2025-04-18
Ambeed
A1363117-5mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
5mg
$68.0 2025-04-18
Ambeed
A1363117-10mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
10mg
$88.0 2025-04-18
Ambeed
A1363117-25mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
25mg
$114.0 2025-04-18
Ambeed
A1363117-50mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
50mg
$194.0 2025-04-18
Ambeed
A1363117-100mg
5-(4-(Dimethylamino)-3,5-dimethoxybenzyl)pyrimidine-2,4-diamine
56066-63-8 98%
100mg
$328.0 2025-04-18

Additional information on 2,4-Pyrimidinediamine,5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl]-

Introduction to 2,4-Pyrimidinediamine, 5-[[4-(Dimethylamino)-3,5-Dimethoxyphenyl]methyl] (CAS No. 56066-63-8)

2,4-Pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] (CAS No. 56066-63-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a dimethylamino and dimethoxyphenyl substituent, contribute to its distinct pharmacological properties.

The chemical structure of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] is characterized by a central pyrimidine ring with two amine groups at the 2 and 4 positions. The 5-position is substituted with a methyl group that is attached to a phenyl ring bearing dimethylamino and dimethoxy substituents. This complex structure imparts specific interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to activate the p53 tumor suppressor pathway and inhibit the PI3K/Akt signaling pathway, both of which are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] have been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties make it a suitable candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are focusing on evaluating the long-term safety and potential side effects of this compound.

The potential applications of 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that it may have neuroprotective properties that could be beneficial in treating neurodegenerative conditions.

In conclusion, 2,4-pyrimidinediamine, 5-[[4-(dimethylamino)-3,5-dimethoxyphenyl]methyl] (CAS No. 56066-63-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in various medical fields. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd